N-cyclopentyl-N-methylfuran-3-carboxamide

• IUPAC Name: N-cyclopentyl-N-methylfuran-3-carboxamide
• InChI: InChI=1S/C11H15NO2/c1-12(10-4-2-3-5-10)11(13)9-6-7-14-8-9/h6-8,10H,2-5H2,1H3
• InChI Key: KKPFXPHWMNKLET-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCC1)C(=O)C2=COC=C2
• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol

Description

N-cyclopentyl-N-methylfuran-3-carboxamide, commonly known as CX-5461, is a small molecule inhibitor that has shown promising results in the treatment of cancer. It is a guanine-rich DNA sequence stabilizer that selectively targets ribosomal DNA transcription.

Mechanism of Action

CX-5461 selectively inhibits ribosomal DNA transcription by binding to the DNA sequence that encodes for ribosomal RNA. This binding stabilizes the G-quadruplex structure of the DNA, preventing the formation of the transcription initiation complex. This results in the inhibition of ribosomal RNA synthesis, which leads to the selective death of cancer cells.
Biochemical and Physiological Effects:
CX-5461 has been shown to induce DNA damage and activate the DNA damage response pathway in cancer cells. This leads to the activation of p53, a tumor suppressor protein, and the induction of apoptosis in cancer cells. CX-5461 has also been shown to inhibit the growth of cancer stem cells, which are responsible for tumor initiation and recurrence.

Advantages and Limitations for Lab Experiments

CX-5461 has several advantages for lab experiments, including its specificity for cancer cells, its ability to induce DNA damage and activate the DNA damage response pathway, and its potential to inhibit cancer stem cells. However, CX-5461 has limitations in terms of its toxicity and potential side effects, which need to be carefully evaluated in preclinical and clinical trials.

Future Directions

There are several future directions for CX-5461 research, including the development of more potent and selective analogs, the identification of biomarkers for patient selection and monitoring, and the evaluation of CX-5461 in combination with other cancer therapies. CX-5461 has the potential to become a valuable therapeutic agent for cancer, and further research is needed to fully explore its therapeutic potential.
Conclusion:
In conclusion, CX-5461 is a promising small molecule inhibitor that selectively targets ribosomal DNA transcription in cancer cells. It has shown efficacy against a broad range of cancer types and has several advantages for lab experiments. However, its toxicity and potential side effects need to be carefully evaluated in preclinical and clinical trials. Further research is needed to fully explore its therapeutic potential and identify the best strategies for its clinical development.

Synthesis Methods

The synthesis of CX-5461 involves the reaction of 3-amino-2-cyclopentenone with methyl isocyanate, followed by the addition of furan-3-carboxylic acid. The resulting compound is purified by column chromatography to obtain CX-5461.

Scientific Research Applications

CX-5461 has been extensively studied in preclinical trials as a potential therapeutic agent for cancer. It has shown efficacy against a broad range of cancer types, including breast, ovarian, and pancreatic cancer. CX-5461 has been shown to selectively target cancer cells by inhibiting ribosomal DNA transcription, which is essential for cancer cell survival.